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Compound of Interest

Compound Name: Noformicin

CAS No.: 16426-41-8

Cat. No.: B1207004

Get Quote

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Therapeutic Potential of
Noformicin
Noformicin, a pyrrolidine-containing natural product, presents a compelling scaffold for

antimicrobial drug discovery. Its unique structure, featuring a densely functionalized core,

suggests a potential for novel mechanisms of action against a range of pathogens. A thorough

understanding of its physicochemical properties is the foundational pillar upon which all

subsequent drug development efforts—from formulation to preclinical and clinical evaluation—

are built. This guide provides a comprehensive technical overview of the key physicochemical

characteristics of Noformicin, outlining both theoretical predictions and the requisite

experimental methodologies for their empirical determination. As a self-validating framework,

the protocols described herein are designed to ensure data integrity and reproducibility,

empowering researchers to unlock the full therapeutic potential of this promising molecule.

Molecular Identity and Structural Elucidation
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A definitive understanding of a molecule's identity is the bedrock of all subsequent

characterization. For Noformicin, this begins with its fundamental molecular formula and

proceeds to a detailed spectroscopic fingerprint.

Core Molecular Attributes
The foundational attributes of Noformicin have been computationally determined and are

summarized in the table below. These values serve as the initial reference points for all

experimental work.

Property Value Source

Molecular Formula C₈H₁₅N₅O PubChem

Molecular Weight 197.24 g/mol PubChem

IUPAC Name

(2S)-5-amino-N-(3-amino-3-

iminopropyl)-3,4-dihydro-2H-

pyrrole-2-carboxamide

PubChem

CAS Number 155-38-4 PubChem

Canonical SMILES
C1CC(=N[C@@H]1C(=O)NC

CC(=N)N)N
PubChem

XLogP3 (Computed) -2.4 PubChem

Spectroscopic Characterization Workflow
The structural elucidation of Noformicin, and the confirmation of its identity post-synthesis or

isolation, relies on a suite of spectroscopic techniques. The following workflow outlines the

critical experiments and the rationale behind their application.
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Spectroscopic Analysis Workflow

Mass Spectrometry (MS)
Determine Molecular Weight & Formula

Infrared (IR) Spectroscopy
Identify Functional Groups

Confirm MW

Tandem MS (MS/MS)
Confirm Fragmentation Pattern

Structural Confirmation

Nuclear Magnetic Resonance (NMR)
Elucidate Connectivity & Stereochemistry

Functional Group Clues

2D NMR (COSY, HSQC, HMBC)
Detailed Structural Connectivity

Resolve Ambiguities

Click to download full resolution via product page

Caption: Workflow for the structural elucidation of Noformicin.

Rationale: Mass spectrometry is indispensable for determining the precise molecular weight of

Noformicin and for confirming its elemental composition through high-resolution analysis.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: Dissolve a small quantity of purified Noformicin (approximately 1

mg/mL) in a suitable volatile solvent system, such as a mixture of methanol and water.

Instrumentation: Utilize an electrospray ionization (ESI) source coupled to a time-of-flight

(TOF) or Orbitrap mass analyzer.

Analysis Mode: Operate in positive ion mode to facilitate the protonation of the basic nitrogen

atoms in Noformicin, forming [M+H]⁺ ions.
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Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 100-500).

Data Analysis: Compare the experimentally determined monoisotopic mass of the [M+H]⁺

ion to the theoretical mass calculated from the molecular formula (C₈H₁₅N₅O). The deviation

should be within 5 ppm to confirm the elemental composition.

Rationale: IR spectroscopy provides a rapid and non-destructive method to identify the key

functional groups present in the Noformicin molecule, offering a characteristic "fingerprint."

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

Sample Preparation: Place a small amount of solid, dry Noformicin directly onto the ATR

crystal.

Data Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

Data Analysis: Identify characteristic absorption bands corresponding to the functional

groups in Noformicin, such as N-H stretching (amines and amides), C=O stretching

(amide), and C=N stretching (imine/amidine).

Rationale: NMR is the most powerful technique for elucidating the detailed atomic connectivity

and stereochemistry of Noformicin. A combination of 1D and 2D NMR experiments is essential

for unambiguous structural assignment.

Experimental Protocol: 1D and 2D NMR

Sample Preparation: Dissolve approximately 5-10 mg of Noformicin in a suitable deuterated

solvent (e.g., D₂O or DMSO-d₆).

1D NMR Acquisition:

¹H NMR: Provides information on the number of different types of protons, their chemical

environment, and their neighboring protons through spin-spin coupling.

¹³C NMR: Reveals the number of chemically distinct carbon atoms.

2D NMR Acquisition:
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COSY (Correlation Spectroscopy): Identifies proton-proton couplings, revealing which

protons are adjacent to one another.

HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and

carbon atoms.

HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons

and carbons that are separated by two or three bonds, crucial for piecing together the

molecular skeleton.

Data Analysis: Integrate data from all NMR experiments to assemble the complete structure

of Noformicin, including the relative stereochemistry.

Solubility Profile
The solubility of Noformicin is a critical parameter that influences its bioavailability and

formulation development. A comprehensive solubility profile in various solvent systems is

essential.

Rationale: Determining the solubility in aqueous and organic solvents provides insights into the

polarity of the molecule and informs the selection of appropriate vehicles for in vitro and in vivo

studies.

Experimental Protocol: Equilibrium Solubility Determination

Solvent Selection: Choose a range of solvents with varying polarities, including:

Purified Water (pH 7.4)

Phosphate-Buffered Saline (PBS)

Methanol

Ethanol

Dimethyl Sulfoxide (DMSO)
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Sample Preparation: Add an excess amount of solid Noformicin to a known volume of each

solvent in a sealed vial.

Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Processing: Centrifuge the suspensions to pellet the undissolved solid.

Quantification: Carefully remove an aliquot of the supernatant, dilute it appropriately, and

quantify the concentration of dissolved Noformicin using a validated analytical method such

as High-Performance Liquid Chromatography (HPLC) with UV detection.

Data Reporting: Express the solubility in units of mg/mL or µg/mL.

Stability Assessment
Understanding the stability of Noformicin under various environmental conditions is paramount

for determining its shelf-life, storage requirements, and potential degradation pathways.

pH-Dependent Stability
Rationale: The stability of Noformicin at different pH values is crucial for predicting its behavior

in various physiological environments (e.g., stomach, intestines, blood) and for developing

stable liquid formulations.

Experimental Protocol: pH Stability Study

Buffer Preparation: Prepare a series of buffers covering a physiologically relevant pH range

(e.g., pH 2, 4, 7.4, 9).

Sample Incubation: Dissolve a known concentration of Noformicin in each buffer and

incubate at a controlled temperature (e.g., 37°C).

Time-Point Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw an

aliquot from each sample.

Analysis: Immediately analyze the samples by a stability-indicating HPLC method to quantify

the remaining parent compound and detect any degradation products.
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Data Analysis: Plot the concentration of Noformicin versus time for each pH and determine

the degradation rate constant and half-life.

Thermal and Photostability
Rationale: Assessing the impact of temperature and light on the stability of Noformicin is

essential for defining appropriate storage and handling conditions.

Experimental Protocol: Forced Degradation Studies

Thermal Stability:

Expose solid and solution samples of Noformicin to elevated temperatures (e.g., 40°C,

60°C) for a defined period.

Analyze the samples at various time points to determine the extent of degradation.

Photostability:

Expose solid and solution samples of Noformicin to a controlled light source (e.g., a

photostability chamber with a combination of UV and visible light) according to ICH

guidelines.

Include a dark control to differentiate between light-induced and thermal degradation.

Analyze the samples after exposure to quantify any degradation.
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Stability Assessment Workflow

Noformicin Sample

pH Stability
(pH 2, 4, 7.4, 9)

Thermal Stability
(40°C, 60°C)

Photostability
(ICH Guidelines)

Stability-Indicating HPLC Analysis

Click to download full resolution via product page

Caption: Workflow for assessing the stability of Noformicin.

Conclusion and Future Directions
This guide provides a foundational framework for the comprehensive physicochemical

characterization of Noformicin. The outlined protocols, grounded in established scientific

principles, are designed to yield high-quality, reproducible data essential for advancing this

promising natural product through the drug development pipeline. The resulting data will be

instrumental in guiding formulation strategies, interpreting biological data, and ultimately, in

realizing the therapeutic potential of Noformicin. Future work should focus on the experimental

execution of these protocols to build a robust and comprehensive data package for this

molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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